N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(2-ethoxyphenyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-(2-ethoxyphenyl)oxamide
• InChI: InChI=1S/C18H23N3O4/c1-4-24-15-9-6-5-8-13(15)20-18(23)17(22)19-12-14(21(2)3)16-10-7-11-25-16/h5-11,14H,4,12H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key: PUCYOOVSEWURRL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCC(C2=CC=CO2)N(C)C
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(2-ethoxyphenyl)oxalamide, also known as DFE, is a chemical compound that has been extensively studied for its potential use in scientific research. DFE is a synthetic molecule that has shown promise in various applications, including as a fluorescent probe for imaging and as a potential drug candidate for various diseases.

Scientific Research Applications

Light-Switchable Polymers

A novel cationic polymer with photolabile properties was synthesized, capable of transforming to a zwitterionic form upon light irradiation. This property enabled the polymer to condense and release DNA, demonstrating a switchable antibacterial activity to a non-toxic character when exposed to Escherichia coli bacterial cells. This research highlights the potential of using light-responsive materials for controlled biological interactions and therapeutic applications (Sobolčiak et al., 2013).

Photochemical Synthesis

A study detailed the smooth photochemical synthesis of 2-(4-N,N-dimethylaminophenyl) heterocycles from the photolysis of specific anilines in the presence of furan, among other substrates. This process demonstrates the high regio- and chemoselectivity of the reaction, indicative of potential applications in the synthesis of complex organic molecules (Guizzardi et al., 2000).

Alzheimer's Disease Research

The utilization of a hydrophobic radiofluorinated compound in conjunction with positron emission tomography (PET) allowed for the visualization of neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This research underscores the importance of advanced imaging agents in diagnosing and studying the progression of neurodegenerative diseases (Shoghi-Jadid et al., 2002).

Cobalt(II) Complexes in Cancer Research

Cobalt(II) complexes derived from an N,O donor Schiff base were characterized and tested against various carcinoma cells. The complexes demonstrated the ability to inhibit cell growth, with one of the complexes showing notable inhibitory activity against colorectal carcinoma cells. This study suggests the potential therapeutic applications of cobalt(II) complexes in cancer treatment (Das et al., 2014).